Cas no 2092804-01-6 (3-Bromo-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 3-Bromo-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 2092804-01-6
• MF: C₄H₂BrF₃N₂
• MW: 214.971290111542
• MDL: MFCD30188214
• CID: 4787173
• Update Time: 2025-10-29

3-Bromo-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(trifluoromethyl)-1H-pyrazole
• 3-Bromo-1-trifluoromethyl-1H-pyrazole

• MDL： MFCD30188214
• Inchi： 1S/C4H2BrF3N2/c5-3-1-2-10(9-3)4(6,7)8/h1-2H
• InChI Key： IVJXBORLXJBYLF-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C(F)(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-1-(trifluoromethyl)-1H-pyrazole

3-Bromo-1-(trifluoromethyl)-1H-pyrazole (CAS No. 2092804-01-6): A Versatile Building Block in Modern Chemistry

3-Bromo-1-(trifluoromethyl)-1H-pyrazole (CAS No. 2092804-01-6) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical, agrochemical, and material science research. This pyrazole derivative serves as a crucial building block for synthesizing more complex molecules due to its unique structural features and reactivity. The presence of both bromine and trifluoromethyl groups on the pyrazole ring makes it particularly useful for cross-coupling reactions and other transformations.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 3-Bromo-1-(trifluoromethyl)-1H-pyrazole. Researchers are actively exploring its potential in developing bioactive molecules, especially given the increasing focus on targeted therapies and precision medicine. The compound's trifluoromethyl group is particularly valuable as it can enhance metabolic stability and membrane permeability - two critical factors in modern drug design.

From a synthetic chemistry perspective, 3-Bromo-1-(trifluoromethyl)-1H-pyrazole offers multiple advantages. The bromine atom at the 3-position serves as an excellent handle for various metal-catalyzed reactions, including Suzuki couplings, Buchwald-Hartwig aminations, and other palladium-catalyzed transformations. This versatility makes it a favorite among medicinal chemists working on structure-activity relationship studies.

The application of 3-Bromo-1-(trifluoromethyl)-1H-pyrazole extends beyond pharmaceuticals. In material science, researchers are investigating its use in creating advanced functional materials with unique electronic properties. The pyrazole core combined with fluorine atoms can contribute to the development of novel organic semiconductors and liquid crystal materials.

Recent trends in green chemistry have also influenced how scientists work with 3-Bromo-1-(trifluoromethyl)-1H-pyrazole. There's growing interest in developing more sustainable methods for its synthesis and subsequent transformations. Many researchers are exploring catalyst recycling and solvent-free conditions when using this compound in synthetic pathways.

For analytical chemists, 3-Bromo-1-(trifluoromethyl)-1H-pyrazole presents interesting challenges and opportunities in spectroscopic characterization. The presence of both bromine and fluorine atoms creates distinctive patterns in NMR spectra, while the compound's stability makes it suitable for various chromatographic techniques.

The commercial availability of 3-Bromo-1-(trifluoromethyl)-1H-pyrazole has improved significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer it in various quantities with different purity grades to meet diverse research needs. Proper storage conditions and handling procedures are essential to maintain its stability over time.

Looking to the future, 3-Bromo-1-(trifluoromethyl)-1H-pyrazole is likely to play an even greater role in medicinal chemistry as researchers continue to explore fluorine-containing drugs. Its combination of synthetic versatility and potential biological activity makes it a compound worth watching in the coming years.

For those working with 3-Bromo-1-(trifluoromethyl)-1H-pyrazole, staying updated on the latest synthetic methodologies and applications is crucial. The compound continues to appear in patent literature and research papers, demonstrating its ongoing relevance across multiple scientific disciplines.